Cas no 14966-91-7 (6-Phenylpyridazin-3-amine)

• Product Name: 6-Phenylpyridazin-3-amine
• CAS No: 14966-91-7
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD00234636
• CID: 138619
• PubChem ID: 11958915
• Update Time: 2025-05-20

6-Phenylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Phenylpyridazin-3-amine
• 3-AMINO-6-PHENYLPYRIDAZINE
• 3-Pyridazinamine,6-phenyl-
• 3-amino-6-phenyl-pyridazine
• 3-phenyl-6-aminopyridazine
• 3-Pyridazinamine,6-phenyl
• 6-amino-3-phenylpyridazine
• 6-Phenyl-3-pyridazinamine
• 6-Phenyl-pyridazin-3-ylamin
• 6-phenyl-pyridazin-3-ylamine
• TIMTEC-BB SBB005608
• 6-Phenylpyridazin-3-amine, 3-Amino-6-phenyl-1,2-diazine
• 3-PyridazinaMine, 6-phenyl-
• Z600584210
• AKOS010128906
• PS-3785
• MFCD00234636
• SCHEMBL220069
• YTDZFWNQRRMELI-UHFFFAOYSA-N
• CS-0156352
• A808938
• DTXSID70474739
• SY192738
• 3-amino-6-phenylpyridazine, AldrichCPR
• J-518990
• 14966-91-7
• EN300-88808
• (6-phenyl-pyridazin-3-yl)-amine
• BP-11851

• MDL： MFCD00234636
• Inchi： 1S/C10H9N3/c11-10-7-6-9(12-13-10)8-4-2-1-3-5-8/h1-7H,(H2,11,13)
• InChI Key： YTDZFWNQRRMELI-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.08000
• Monoisotopic Mass: 171.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.193
• Boiling Point: 403°Cat760mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.634
• PSA: 51.80000
• LogP: 2.30700

6-Phenylpyridazin-3-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 6-Phenylpyridazin-3-amine

6-Phenylpyridazin-3-amine (CAS No. 14966-91-7): A Comprehensive Overview

6-Phenylpyridazin-3-amine, also known by its CAS registry number 14966-91-7, is a heterocyclic aromatic amine compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of 6-Phenylpyridazin-3-amine consists of a pyridazine ring (a six-membered ring with two nitrogen atoms at positions 1 and 2) substituted with a phenyl group at position 6 and an amino group at position 3. This substitution pattern imparts distinct chemical properties, making it a valuable compound in research and development.

The synthesis of 6-Phenylpyridazin-3-amine typically involves multi-step organic reactions, often starting from readily available starting materials such as o-phthalimide or other pyridazine precursors. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity, which is crucial for its application in demanding fields such as drug discovery and materials science. Researchers have explored various strategies, including nucleophilic aromatic substitution, coupling reactions, and cyclization processes, to optimize the synthesis of 6-Phenylpyridazin-3-amine.

One of the most promising applications of 6-Phenylpyridazin-3-amine lies in its role as a building block for constructing bioactive molecules. The presence of the amino group at position 3 allows for further functionalization, enabling the creation of diverse derivatives with potential pharmacological activities. Recent studies have highlighted its utility in designing inhibitors for enzymes such as kinases and proteases, which are critical targets in the development of anticancer and antiviral therapies. For instance, researchers have reported that certain derivatives of 6-Phenylpyridazin-3-amine exhibit potent inhibitory effects against human immunodeficiency virus (HIV) protease, showcasing its potential in antiviral drug design.

In addition to its pharmaceutical applications, 6-Phenylpyridazin-3-amine has also gained attention in materials science due to its electronic properties. The conjugated system of the pyridazine ring contributes to its strong absorption in the visible region, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on incorporating 6-Phenylpyridazin-3-amine into polymer frameworks to enhance their charge transport properties, which is essential for improving device performance.

The stability and reactivity of 6-Phe